
Technical Guide: 1-Benzyl 3-ethyl 4-
oxopyrrolidine-1,3-dicarboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-Benzyl 3-ethyl 4-oxopyrrolidine-

1,3-dicarboxylate

Cat. No.: B1317536 Get Quote

CAS Number: 51814-19-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Benzyl 3-ethyl 4-
oxopyrrolidine-1,3-dicarboxylate, a heterocyclic compound of interest in medicinal chemistry.

This document summarizes its chemical and physical properties, available experimental data,

and potential synthetic routes.

Chemical and Physical Properties
1-Benzyl 3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate is a pyrrolidine derivative featuring both

a benzyl carbamate and an ethyl ester functional group.[1] These functionalities make it a

versatile intermediate for the synthesis of more complex molecules, particularly in the

development of novel therapeutics.[1] The presence of the benzyl group increases its

lipophilicity, which may influence its solubility and biological interactions.[1]

Table 1: Chemical Identifiers and Properties
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Property Value

CAS Number 51814-19-8[2][3]

Molecular Formula C₁₅H₁₇NO₅[1][2]

Molecular Weight 291.3 g/mol [2][3]

IUPAC Name
1-benzyl 3-ethyl 4-oxo-1,3-

pyrrolidinedicarboxylate

InChI Key FRNZCPLVDNHRIH-UHFFFAOYSA-N

Canonical SMILES CCOC(=O)C1CN(CC1=O)C(=O)OCc1ccccc1[1]

Physical Form Solid, White powder[1]

Purity Typically available at 95% or 98% purity.

Experimental Data
Spectroscopic Data
Limited experimental data is publicly available for this specific compound. However, ¹H NMR

data has been reported in the patent literature.

Table 2: ¹H NMR Data

Parameter Value

Spectrometer 400 MHz[2]

Solvent DMSO-d₆[2]

Chemical Shifts (δ) in ppm 4.24 - 4.55 (m, 4 H)

5.16 (s, 2 H)

7.23 - 7.47 (m, 3 H)

7.54 - 7.65 (m, 2 H)

7.65 - 7.76 (m, 1 H)[2]
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Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 1-Benzyl 3-ethyl 4-
oxopyrrolidine-1,3-dicarboxylate is not readily available in peer-reviewed literature. However,

its synthesis can be conceptually approached through established methods for the preparation

of substituted pyrrolidines. A plausible synthetic strategy involves the Dieckmann condensation

or related cyclization reactions of appropriate acyclic precursors.

A related compound, ethyl 1-benzyl-4-oxopyrrolidine-3-carboxylate, can be prepared via a

three-step process utilizing benzylamine and ethyl acrylate.[4] This suggests that a multi-step

synthesis is likely required for the target compound.

Below is a generalized, hypothetical workflow for the synthesis of 4-oxopyrrolidine derivatives,

which could be adapted for the target molecule.
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Generalized Synthetic Workflow

Step 1: Michael Addition

Step 2: N-Protection

Step 3: Dieckmann Condensation

Benzylamine

Intermediate A

+

Itaconic acid diethyl ester

Protected Intermediate B

+ Base

Benzyl chloroformate

Target Molecule

Strong Base (e.g., NaOEt)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 4-oxopyrrolidine derivatives.

Potential Applications and Signaling Pathways
There is no direct evidence from the available literature detailing the involvement of 1-Benzyl
3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate in specific signaling pathways. However, its

mention in a patent for "Therapeutic compounds" suggests its potential utility as an

intermediate in the synthesis of pharmacologically active molecules.[2] The patent discusses

the development of selective positive allosteric modulators of the muscarinic M4 receptor for

the potential treatment of the negative symptoms of schizophrenia.[2] This context suggests

that derivatives of this compound may be investigated for their activity at muscarinic receptors.
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The general class of pyrrolidone-containing compounds is of significant interest in the

pharmaceutical industry, with applications in developing drugs for the central nervous system,

such as anticonvulsants and antidepressants.

Safety and Handling
Table 3: Hazard Information

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Storage: Store in a freezer under -20°C, sealed in a dry environment. Standard personal

protective equipment should be used when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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